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Compound of Interest

Compound Name: 2-Acetamido-4-chlorobenzoic acid

Cat. No.: B1585348

An In-depth Technical Guide to the Molecular Structure of 2-Acetamido-4-chlorobenzoic Acid

Introduction

2-Acetamido-4-chlorobenzoic acid is a synthetic organic compound that has applications in
pharmaceutical research.[1] This guide provides a comprehensive overview of its molecular
structure, chemical properties, and a detailed experimental protocol for its synthesis. The
information is intended for researchers, scientists, and professionals in the field of drug
development.

Molecular Structure and Chemical Properties

The molecular structure of 2-Acetamido-4-chlorobenzoic acid consists of a benzoic acid core
substituted with an acetamido group at the second position and a chlorine atom at the fourth
position.

A summary of its key chemical properties is presented in the table below:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1585348?utm_src=pdf-interest
https://www.benchchem.com/product/b1585348?utm_src=pdf-body
https://www.benchchem.com/product/b1585348?utm_src=pdf-body
https://www.biosynth.com/p/FAA90056/5900-56-1-2-acetamido-4-chlorobenzoic-acid
https://www.benchchem.com/product/b1585348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

2-acetamido-4-chlorobenzoic

IUPAC Name ) Inferred from structure
acid

CAS Number 5900-56-1 [1]

Molecular Formula CoHsCINOs3 [1]

Molecular Weight 213.62 g/mol [1]

Boiling Point 440.4 °C [1]

) CC(=O)NC1=C(C=CC(=C1)Cl)

Canonical SMILES [1]

C(=0)O

Synthesis of 2-Acetamido-4-chlorobenzoic Acid

The synthesis of 2-acetamido-4-chlorobenzoic acid can be achieved through the acetylation
of 2-amino-4-chlorobenzoic acid. This reaction involves the introduction of an acetyl group onto
the amino substituent of the benzoic acid derivative.

General Experimental Protocol: Acetylation of 2-amino-
4-chlorobenzoic acid

This protocol describes a general method for the synthesis of 2-acetamido-4-chlorobenzoic
acid.

Materials:

2-amino-4-chlorobenzoic acid

Acetic anhydride

Glacial acetic acid

Ice-cold water

Beaker

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.biosynth.com/p/FAA90056/5900-56-1-2-acetamido-4-chlorobenzoic-acid
https://www.biosynth.com/p/FAA90056/5900-56-1-2-acetamido-4-chlorobenzoic-acid
https://www.biosynth.com/p/FAA90056/5900-56-1-2-acetamido-4-chlorobenzoic-acid
https://www.biosynth.com/p/FAA90056/5900-56-1-2-acetamido-4-chlorobenzoic-acid
https://www.biosynth.com/p/FAA90056/5900-56-1-2-acetamido-4-chlorobenzoic-acid
https://www.benchchem.com/product/b1585348?utm_src=pdf-body
https://www.benchchem.com/product/b1585348?utm_src=pdf-body
https://www.benchchem.com/product/b1585348?utm_src=pdf-body
https://www.benchchem.com/product/b1585348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Magnetic stirrer and stir bar
Heating mantle or water bath
Buchner funnel and filter paper

Crystallizing dish

Procedure:

In a beaker, dissolve 2-amino-4-chlorobenzoic acid in a minimal amount of glacial acetic acid
with gentle warming and stirring.

Slowly add a slight excess of acetic anhydride to the solution while stirring.

Heat the reaction mixture gently for a short period (e.g., 10-15 minutes) to ensure the
completion of the reaction.

Pour the warm reaction mixture into a larger beaker containing ice-cold water. This will cause
the product, 2-acetamido-4-chlorobenzoic acid, to precipitate out of the solution.

Collect the precipitated solid by vacuum filtration using a Buchner funnel.

Wash the collected solid with cold water to remove any unreacted starting materials and
impurities.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain
pure 2-acetamido-4-chlorobenzoic acid.

Dry the purified crystals in a desiccator or a vacuum oven.

Characterization:

The identity and purity of the synthesized 2-acetamido-4-chlorobenzoic acid can be

confirmed using various analytical techniques, including:

e Melting Point Determination: Compare the experimentally determined melting point with the

literature value.
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« Infrared (IR) Spectroscopy: Look for characteristic absorption bands corresponding to the N-
H stretch of the amide, the C=0 stretch of the carboxylic acid and the amide, and the C-CI
stretch.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): Confirm the molecular
structure by analyzing the chemical shifts and coupling patterns of the protons and carbons.

e Mass Spectrometry (MS): Determine the molecular weight of the compound.

Synthesis Pathway Visualization

The following diagram illustrates the synthesis of 2-Acetamido-4-chlorobenzoic acid from 2-
amino-4-chlorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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